Cas no 1214372-51-6 (2-Chloro-3-iodo-6-methylpyridine)

• Product Name: 2-Chloro-3-iodo-6-methylpyridine
• CAS No: 1214372-51-6
• MF: C₆H₅ClIN
• MW: 253.468072652817
• CID: 4799086
• Update Time: 2025-11-05

2-Chloro-3-iodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-iodo-6-methylpyridine
• 2-Chloro-3-iodo-6-methylpyridine

• Inchi： 1S/C6H5ClIN/c1-4-2-3-5(8)6(7)9-4/h2-3H,1H3
• InChI Key： HXVFMLXZTVMZFW-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C)C=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-3-iodo-6-methylpyridine

2-Chloro-3-iodo-6-methylpyridine: A Comprehensive Overview

The compound 2-Chloro-3-iodo-6-methylpyridine (CAS No. 1214372-51-6) is a heterocyclic aromatic compound with significant potential in various fields of organic chemistry and materials science. This pyridine derivative, characterized by its unique substitution pattern, has garnered attention due to its versatile reactivity and applications in drug discovery, catalysis, and advanced materials. The long-tail keywords such as pyridine derivatives, halogenated aromatic compounds, and heterocyclic chemistry highlight its importance in contemporary research.

Recent studies have demonstrated that 2-Chloro-3-iodo-6-methylpyridine exhibits exceptional electronic properties, making it a promising candidate for use in organic electronics. Researchers have explored its role as a building block in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). The presence of chlorine and iodine substituents introduces unique electronic characteristics, enabling the compound to serve as an efficient electron acceptor in donor-acceptor systems. This property has been leveraged in the development of high-performance organic photovoltaic (OPV) devices, where it enhances charge separation and transport efficiency.

In the realm of medicinal chemistry, 2-Chloro-3-iodo-6-methylpyridine has shown potential as a lead compound for drug design. Its ability to undergo various nucleophilic aromatic substitutions and cross-coupling reactions facilitates the construction of complex molecular architectures. For instance, recent research has focused on its application in the synthesis of kinase inhibitors and other bioactive molecules. The methyl group at the 6-position provides steric bulk, which can be advantageous in modulating pharmacokinetic properties such as solubility and bioavailability.

The synthesis of 2-Chloro-3-iodo-6-methylpyridine involves a multi-step process that typically begins with the chlorination of a pyridine derivative followed by iodination at specific positions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize reaction conditions, ensuring high yields and purity. These methods are particularly relevant in large-scale production for industrial applications.

From an environmental perspective, the stability and biodegradability of 2-Chloro-3-iodo-6-methylpyridine are critical considerations. Recent studies have evaluated its environmental fate and toxicity, revealing that it exhibits moderate persistence in aquatic environments. However, its application in green chemistry practices has been explored, particularly in catalytic processes where it serves as an efficient ligand or catalyst precursor without generating hazardous byproducts.

In conclusion, 2-Chloro-3-iodo-6-methylpyridine stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application-oriented research, underscore its significance in modern chemical science. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.